Cas no 81285-19-0 (benzene-1,3,5-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1))

• Product name: benzene-1,3,5-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1)
• CAS No: 81285-19-0
• MF: C₁₈H₁₆N₂O₆
• MW: 356.3294
• CID: 1803634
• PubChem ID: 44147493

benzene-1,3,5-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1) Chemical and Physical Properties

Names and Identifiers

• benzene-1,3,5-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1)
• benzene-1,3,5-tricarboxylic acid
• 2-phenyl-4,5-dihydro-1H-imidazole
• benzene-1,3,5-tricarboxylic acid,2-phenyl-4,5-dihydro-1H-imidazole
• DTXSID601001908
• Benzene-1,3,5-tricarboxylic acid--2-phenyl-4,5-dihydro-1H-imidazole (1/1)
• 81285-19-0
• EINECS 279-717-8
• NS00090314

• Inchi： InChI=1S/C9H10N2.C9H6O6/c1-2-4-8(5-3-1)9-10-6-7-11-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-5H,6-7H2,(H,10,11);1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： GFTQTSPNASGPJZ-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C2=CC=CC=C2.C1=C(C=C(C=C1C(=O)O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 356.10083623g/mol
• Monoisotopic Mass: 356.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų